An In-depth Technical Guide to Divarasib (GDC-6036): A Potent and Selective KRAS G12C Inhibitor
An In-depth Technical Guide to Divarasib (GDC-6036): A Potent and Selective KRAS G12C Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Introduction
Divarasib (GDC-6036) is an investigational, orally bioavailable, small molecule inhibitor that demonstrates high potency and selectivity for the KRAS G12C mutant protein.[1][2][3][4] The KRAS G12C mutation is a key oncogenic driver in a variety of solid tumors, including non-small cell lung cancer (NSCLC) and colorectal cancer (CRC).[4] Divarasib covalently binds to the cysteine residue of the G12C mutant, locking the KRAS protein in its inactive, GDP-bound state and thereby inhibiting downstream oncogenic signaling.[1] Preclinical and clinical studies have shown promising anti-tumor activity and a manageable safety profile for Divarasib.[4]
Chemical Structure and Properties
Divarasib is a complex heterocyclic molecule with the IUPAC name 1-[(3S)-4-[7-[6-amino-4-methyl-3-(trifluoromethyl)-2-pyridinyl]-6-chloro-8-fluoro-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]quinazolin-4-yl]-3-methylpiperazin-1-yl]prop-2-en-1-one. Its chemical structure and properties are summarized below.
| Property | Value |
| IUPAC Name | 1-[(3S)-4-[7-[6-amino-4-methyl-3-(trifluoromethyl)-2-pyridinyl]-6-chloro-8-fluoro-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]quinazolin-4-yl]-3-methylpiperazin-1-yl]prop-2-en-1-one |
| SMILES | C[C@H]1CN(CCN1c1nc(OC[C@@H]2CCCN2C)nc2c(F)c(c(Cl)cc12)-c1nc(N)cc(C)c1C(F)(F)F)C(=O)C=C |
| Molecular Formula | C29H32ClF4N7O2 |
| Molecular Weight | 622.06 g/mol |
| CAS Number | 2417987-45-0 |
| Solubility | Soluble in DMSO |
Mechanism of Action
Divarasib is a covalent inhibitor that specifically targets the KRAS G12C mutation. The G12C mutation introduces a cysteine residue at codon 12 of the KRAS protein, which is not present in the wild-type protein. Divarasib's acrylamide warhead forms an irreversible covalent bond with the thiol group of this cysteine residue. This covalent modification locks the KRAS G12C protein in its inactive, GDP-bound conformation, preventing its interaction with guanine nucleotide exchange factors (GEFs) and subsequent activation to the GTP-bound state. By inhibiting the activation of KRAS G12C, Divarasib effectively blocks the downstream signaling pathways that drive tumor cell proliferation, survival, and growth.[1]
Signaling Pathway
The KRAS protein is a central node in cellular signaling, and its activation leads to the stimulation of multiple downstream effector pathways. The two primary pathways implicated in KRAS-driven oncogenesis are the RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-mTOR pathway.[5] By inhibiting KRAS G12C, Divarasib effectively abrogates the signaling cascade through these pathways.
Preclinical Studies
In Vitro Potency and Selectivity
Preclinical studies have demonstrated that Divarasib is a highly potent and selective inhibitor of KRAS G12C. It has an IC50 of less than 0.01 µM for KRAS G12C.[6] In vitro studies have shown that Divarasib is 5 to 20 times more potent and up to 50 times more selective than the first-generation KRAS G12C inhibitors, sotorasib and adagrasib.[4]
| Parameter | Value |
| KRAS G12C IC50 | < 0.01 µM[6] |
| Relative Potency | 5-20x greater than sotorasib and adagrasib[4] |
| Relative Selectivity | Up to 50x greater than sotorasib and adagrasib[4] |
In Vivo Efficacy
In xenograft models using human cancer cell lines with the KRAS G12C mutation, Divarasib has demonstrated complete tumor growth inhibition.[7]
Experimental Protocol: Xenograft Model
A study utilized female C.B-17 SCID mice implanted with human NSCLC NCI-H2030.X1.1 cells.[6] Divarasib was administered orally via gavage once daily for 7 days at doses of 10, 25, or 100 mg/kg.[6] The vehicle used was 0.5% methylcellulose.[6] The primary endpoint was the ratio of free KRAS G12C to an internal standard, with over 90% target engagement observed at the 100 mg/kg dose.[6]
Clinical Studies: Phase I (NCT04449874)
A Phase I, open-label, multicenter, dose-escalation, and dose-expansion study was conducted to evaluate the safety, pharmacokinetics, and anti-tumor activity of Divarasib in patients with advanced or metastatic solid tumors harboring a KRAS G12C mutation.[1]
Study Design
Patients received Divarasib orally once daily at doses ranging from 50 to 400 mg.[1] The study included dose-escalation and dose-expansion cohorts.[1] The primary objective was to assess safety, with secondary objectives including pharmacokinetics and investigator-evaluated anti-tumor activity.[1]
Efficacy
Divarasib demonstrated significant anti-tumor activity in patients with NSCLC and CRC.
| Tumor Type | Objective Response Rate (ORR) | Median Progression-Free Survival (PFS) |
| NSCLC | 53.4% (95% CI, 39.9 to 66.7) | 13.1 months (95% CI, 8.8 to not estimable)[1] |
| CRC | 29.1% (95% CI, 17.6 to 42.9) | 5.6 months (95% CI, 4.1 to 8.2)[1] |
Pharmacokinetics
Pharmacokinetic parameters were assessed in patients receiving a 400 mg dose of Divarasib.
| Parameter | Value |
| Mean Half-life (t1/2) | 17.6 hours |
| Median Time to Max. Concentration (Tmax) | 2.0 hours |
| Mean Max. Concentration (Cmax) | 657 ng/mL |
| Mean Area Under the Curve (AUC) | 9130 ng*h/mL |
Safety and Tolerability
Treatment-related adverse events (TRAEs) were reported in 93% of patients, with the majority being Grade 1 or 2.[1] The most common TRAEs were nausea, diarrhea, and vomiting.[8] Grade 3 TRAEs occurred in 11% of patients, and one Grade 4 event was reported.[1] Dose reductions due to TRAEs occurred in 14% of patients, and treatment was discontinued in 3% of patients.[1] No treatment-related deaths were reported.[1]
Experimental Protocols
Phase I Clinical Trial Protocol (NCT04449874)
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Study Type: Interventional, open-label, non-randomized.
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Phases: Phase I.
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Primary Purpose: Treatment.
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Inclusion Criteria: Patients with histologically or cytologically confirmed advanced or metastatic solid tumors with a KRAS G12C mutation who have progressed on or are intolerant to standard therapy.[8]
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Exclusion Criteria: Prior treatment with a KRAS G12C inhibitor.
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Intervention: Divarasib administered orally once daily in 21-day cycles.
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Dose Escalation: Doses of 50, 100, 200, and 400 mg were evaluated.[1]
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Dose Expansion: Patients were enrolled in cohorts to further evaluate the safety and efficacy at the selected dose.
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Primary Outcome Measures: Incidence of dose-limiting toxicities and adverse events.
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Secondary Outcome Measures: Objective response rate, duration of response, progression-free survival, and pharmacokinetic parameters.
Circulating Tumor DNA (ctDNA) Analysis Protocol
An exploratory analysis of ctDNA was conducted to assess treatment response and resistance mechanisms.
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Sample Collection: Plasma samples were collected at baseline (Cycle 1, Day 1), on-treatment (Cycle 1, Day 15 and Cycle 3, Day 1).[9][10]
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Analysis: ctDNA was profiled to detect KRAS G12C and other genomic alterations. A decline in the KRAS G12C variant allele frequency was associated with clinical response.[9][10]
Experimental Workflows
Conclusion
Divarasib (GDC-6036) is a promising next-generation KRAS G12C inhibitor with demonstrated high potency and selectivity in preclinical models. Early clinical data from the Phase I study have shown encouraging anti-tumor activity and a manageable safety profile in patients with KRAS G12C-mutated solid tumors. Ongoing and future clinical trials will further define the role of Divarasib, both as a monotherapy and in combination with other anti-cancer agents, in the treatment of this patient population. The use of biomarkers such as ctDNA will be crucial in monitoring treatment response and understanding mechanisms of resistance.
References
- 1. Single-Agent Divarasib (GDC-6036) in Solid Tumors with a KRAS G12C Mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Single-Agent Divarasib (GDC-6036) in Solid Tumors with a KRAS G12C Mutation. : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
- 4. esmo.org [esmo.org]
- 5. KRAS Mutations in Cancer: Understanding Signaling Pathways to Immune Regulation and the Potential of Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
- 6. file.medchemexpress.com [file.medchemexpress.com]
- 7. rrcgvir.com [rrcgvir.com]
- 8. Divarasib in Patients With Advanced Solid Tumors and a KRAS G12C Mutation - The ASCO Post [ascopost.com]
- 9. Circulating Tumor DNA Dynamics Reveal KRAS G12C Mutation Heterogeneity and Response to Treatment with the KRAS G12C Inhibitor Divarasib in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
